Cas no 134178-04-4 (5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid
• CAS No: 134178-04-4
• MF: C₈H₅ClO₆S
• MW: 264.639700651169
• CID: 226184
• PubChem ID: 179275
• Update Time: 2025-10-23

5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 5-(chlorosulfonyl)-
• 5-chlorosulfonylbenzene-1,3-dicarboxylic acid
• 5-(Chlorosulfonyl)isophthalic acid
• 134178-04-4
• C8H5ClO6S
• 1,3-Benzenedicarboxylic acid, 5-(chlorosulfonyl)-
• 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid
• SCHEMBL134325
• DTXSID30158583
• AKOS002665879
• 5-(chlorosulfonyl)benzene-1,3-dicarboxylicacid
• EN300-50470
• 5-(Chlorosulfonyl)-1,3-benzenedicarboxylic acid
• GS3038

• Inchi： 1S/C8H5ClO6S/c9-16(14,15)6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： HPZPALJUGOSUMI-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 263.95
• Monoisotopic Mass: 263.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 545.0±45.0 °C at 760 mmHg
• Flash Point: 283.4±28.7 °C
• Refractive Index: 1.617
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid

5-(Chlorosulfonyl)benzene-1,3-dicarboxylic acid (CAS No. 134178-04-4): A Comprehensive Overview

5-(Chlorosulfonyl)benzene-1,3-dicarboxylic acid (CAS No. 134178-04-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorosulfonyl group and two carboxylic acid functionalities. These properties make it a valuable building block for the synthesis of various functional materials and pharmaceutical intermediates.

The chlorosulfonyl group in 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid is particularly noteworthy due to its high reactivity and ability to participate in a wide range of chemical reactions. This functional group can undergo nucleophilic substitution reactions, making it an excellent starting material for the synthesis of sulfonamides and other sulfur-containing compounds. Additionally, the presence of two carboxylic acid groups provides multiple reaction sites for esterification, amidation, and other carboxylic acid-derived transformations.

In recent years, there has been a growing interest in the use of 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid in the development of advanced materials. For instance, researchers have explored its potential in the synthesis of polymeric materials with enhanced mechanical and thermal properties. The chlorosulfonyl group can be used to introduce cross-linking sites within polymer chains, leading to improved material performance. This has significant implications for applications in areas such as coatings, adhesives, and composite materials.

From a pharmaceutical perspective, 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid has shown promise as a key intermediate in the synthesis of various drug molecules. The compound's reactivity and structural flexibility make it an attractive candidate for the development of new therapeutic agents. Recent studies have focused on its use in the synthesis of anti-inflammatory drugs, anticancer agents, and antiviral compounds. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of novel sulfonamide derivatives using 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid as a starting material. These derivatives exhibited potent anti-inflammatory activity and showed promise for further development as potential drug candidates.

The safety and environmental impact of 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid are also important considerations in its use and application. While the compound is generally considered safe when handled properly under controlled laboratory conditions, it is essential to follow standard safety protocols to minimize any potential risks. Researchers should be aware of the compound's reactivity with water and other nucleophiles and take appropriate precautions during handling and storage.

In conclusion, 5-(chlorosulfonyl)benzene-1,3-dicarboxylic acid (CAS No. 134178-04-4) is a multifunctional organic compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique structural features make it an invaluable building block for the synthesis of advanced materials and drug molecules. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in these fields.